
Application Notes and Protocols: Parellin in
Mass Spectrometry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Parellin

Cat. No.: B1257211 Get Quote

A thorough review of scientific literature reveals that Parellin is a natural product analyzed by

mass spectrometry, rather than a reagent used in sample preparation for mass spectrometric

analysis.

Initial searches for "Parellin" in the context of mass spectrometry sample preparation did not

yield specific protocols or application notes. Further investigation has clarified that Parellin is a

chlorinated depsidone, a type of chemical compound, isolated from the lichen Ochrolechia

parella.[1][2] The existing literature focuses on the characterization and biological activity of

Parellin itself, where mass spectrometry is a key analytical technique for its identification and

structural elucidation.[1][2][3]

There is currently no scientific evidence to suggest that Parellin is utilized as a reagent or tool

in the preparation of other samples for mass spectrometry analysis. Therefore, the requested

detailed application notes, protocols, and quantitative data for this purpose cannot be provided.

The information available on Parellin is summarized below.

Overview of Parellin
Parellin is a secondary metabolite produced by the lichen Ochrolechia parella.[1] Its structure

has been elucidated using spectroscopic methods, including mass spectrometry.
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Property Value Reference

Chemical Formula C₁₈H₁₅O₆Cl [1]

Molecular Weight (as [M]+) 362.0557 g/mol [1]

Mass Spectrometry Data EIMS m/z 362 [M]+ [1]

Biological Activity
Preliminary studies have indicated that Parellin exhibits cytotoxic activities against certain cell

lines, such as B16 melanoma cells.[1][2]

Mass Spectrometry in the Analysis of Parellin
Mass spectrometry has been instrumental in the discovery and characterization of Parellin.

The primary application of mass spectrometry in relation to Parellin is as follows:

Structural Elucidation: High-resolution mass spectrometry (HRMS) is used to determine the

elemental composition of the molecule.[1]

Identification: Electron Ionization Mass Spectrometry (EIMS) provides characteristic

fragmentation patterns that aid in identifying the compound.[1]

Conclusion
The current body of scientific literature does not support the use of Parellin as a reagent in

mass spectrometry sample preparation. Instead, Parellin is an analyte that is studied using

mass spectrometry. For researchers, scientists, and drug development professionals interested

in mass spectrometry sample preparation, it is recommended to consult resources on

established techniques and reagents. General guidance on sample preparation for mass

spectrometry can be found in various scientific publications and resources from instrument

manufacturers.[4][5][6] These resources provide detailed protocols for tasks such as protein

digestion, desalting, and enrichment, which are critical steps in the mass spectrometry

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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